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Compound of Interest

Compound Name: 2,5-Dimethyl-2-hexanol

Cat. No.: B1294443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 2,5-Dimethyl-2-
hexanol, a tertiary alcohol utilized in various chemical syntheses. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated

with the use of this flammable and potentially hazardous chemical. This document summarizes

key quantitative data, outlines emergency procedures, and provides detailed experimental

context for safety assessments.

Core Safety and Physical Properties
2,5-Dimethyl-2-hexanol is a flammable liquid and vapor that requires careful handling to

prevent ignition.[1] It is harmful if swallowed and can cause skin and serious eye irritation.[2][3]

The following tables summarize the critical safety and physical data for 2,5-Dimethyl-2-
hexanol.

Table 1: Physical and Chemical Properties of 2,5-Dimethyl-2-hexanol
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Property Value Source

Molecular Formula C8H18O [2][4][5][6]

Molecular Weight 130.23 g/mol [2][4][6]

Appearance Clear, colorless liquid [4][5]

Boiling Point 143 °C [7]

Melting Point -57 °C (lit.) [2]

Flash Point 52 °C (lit.) [2]

Density 0.8198 g/cm³ [5]

Solubility

Soluble in polar solvents like

water and also in non-polar

solvents.[4][5]

[4][5]

Table 2: Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.guidechem.com/msds/3730-60-7.html
https://cymitquimica.com/cas/3730-60-7/
https://www.solubilityofthings.com/25-dimethylhexan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/19506
https://www.guidechem.com/msds/3730-60-7.html
https://cymitquimica.com/cas/3730-60-7/
https://pubchem.ncbi.nlm.nih.gov/compound/19506
https://cymitquimica.com/cas/3730-60-7/
https://www.solubilityofthings.com/25-dimethylhexan-2-ol
https://www.tcichemicals.com/BE/en/sds/M0542_EU_6N.pdf
https://www.guidechem.com/msds/3730-60-7.html
https://www.guidechem.com/msds/3730-60-7.html
https://www.solubilityofthings.com/25-dimethylhexan-2-ol
https://cymitquimica.com/cas/3730-60-7/
https://www.solubilityofthings.com/25-dimethylhexan-2-ol
https://cymitquimica.com/cas/3730-60-7/
https://www.solubilityofthings.com/25-dimethylhexan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification
Precautionary
Statement

Source

Acute Oral Toxicity
Harmful if swallowed

(Category 4)

H302: Harmful if

swallowed. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell. P330:

Rinse mouth.

[2][3]

Skin

Corrosion/Irritation

Causes skin irritation

(Category 2)

H315: Causes skin

irritation. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

[2][3]

Serious Eye

Damage/Irritation

Causes serious eye

damage (Category 1)

H318: Causes serious

eye damage. P280:

Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

[2][3]
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Remove contact

lenses, if present and

easy to do. Continue

rinsing. P310:

Immediately call a

POISON

CENTER/doctor.

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation (Category 3)

H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON

CENTER/doctor if you

feel unwell.

[2][3]

Table 3: Fire and Explosion Hazard Data
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Hazard Classification
Precautionary
Statement

Source

Flammability
Flammable liquid and

vapor (Category 3)

H226: Flammable

liquid and vapor.

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P233: Keep

container tightly

closed. P240: Ground

and bond container

and receiving

equipment. P242: Use

non-sparking tools.

P243: Take action to

prevent static

discharges.

[1]

Suitable Extinguishing

Media

Use water spray,

alcohol-resistant

foam, dry chemical or

carbon dioxide.

[2]

Fire-fighting

Procedures

Wear self-contained

breathing apparatus

for firefighting if

necessary.

[2]

Experimental Protocols for Safety Assessment
While specific experimental data for 2,5-Dimethyl-2-hexanol from individual studies are not

detailed in the provided safety data sheets, the hazard classifications are based on

standardized testing protocols. For drug development and research applications requiring in-

house verification or further investigation, the following standard methodologies are

recommended:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20352~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2010:50:54~~2%205-Dimethyl-2-hexanol~~
https://www.guidechem.com/msds/3730-60-7.html
https://www.guidechem.com/msds/3730-60-7.html
https://www.benchchem.com/product/b1294443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flash Point Determination: The flash point of a volatile material is the lowest temperature at

which its vapors will ignite in air when given an ignition source. Standard methods for

determining the flash point of flammable liquids include the Tag Closed Cup Tester (ASTM

D56) for liquids with a flash point below 93°C and the Pensky-Martens Closed Cup Tester

(ASTM D93) for a wider range of liquids. The choice of method depends on the expected

flash point and the viscosity of the substance.

Acute Oral Toxicity (LD50): The median lethal dose (LD50) is a measure of the lethal dose of

a toxin, radiation, or pathogen. The value of LD50 for a substance is the dose required to kill

half the members of a tested population after a specified test duration. The OECD Guideline

423 (Acute Oral Toxicity - Acute Toxic Class Method) is a commonly used protocol that uses

a stepwise procedure with a small number of animals per step to classify the substance into

one of five toxicity classes.

Skin Irritation/Corrosion: To assess the potential of a substance to cause skin irritation or

corrosion, the OECD Guideline 404 (Acute Dermal Irritation/Corrosion) is employed. This

method involves the application of the test substance to the skin of experimental animals

(typically rabbits) and observing the effects over a period of time. In vitro methods, such as

those using reconstructed human epidermis models, are also increasingly used as

alternatives to animal testing.

Eye Irritation/Corrosion: The potential for a chemical to cause serious eye damage or

irritation is typically assessed using the OECD Guideline 405 (Acute Eye

Irritation/Corrosion). This test, often referred to as the Draize test, involves applying the test

substance to the eye of an experimental animal and observing the effects on the cornea, iris,

and conjunctiva. As with skin irritation testing, in vitro alternatives are becoming more

prevalent.

Handling and Storage Procedures
Proper handling and storage are paramount to preventing accidents and ensuring the safety of

laboratory personnel.

Handling:

Avoid contact with skin and eyes.[2]
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Avoid inhalation of vapor or mist.[2]

Use only in a well-ventilated area.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and take precautionary measures against static discharges.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][2]

Storage:

Store in a cool, well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Procedures
In the event of an emergency, prompt and correct action is critical. The following workflows

outline the necessary steps for handling spills and exposures.

Spill Response Workflow
A chemical spill should be handled promptly and safely. The following diagram illustrates the

logical steps for responding to a 2,5-Dimethyl-2-hexanol spill.
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Workflow for 2,5-Dimethyl-2-hexanol Spill Response

Initial Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Alert personnel in the immediate area

Evacuate the area if the spill is large or vapors are significant

Assess the spill size and potential hazards

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with absorbent materials (e.g., spill pads)

Absorb the spilled liquid

Collect absorbed material into a sealed, labeled container

Decontaminate the spill area with soap and water

Dispose of waste as hazardous material

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2,5-Dimethyl-2-hexanol spill.
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First-Aid Procedures
Immediate first aid can significantly reduce the severity of injuries resulting from chemical

exposure. The following diagram outlines the appropriate first-aid measures for different routes

of exposure to 2,5-Dimethyl-2-hexanol.

First-Aid Procedures for 2,5-Dimethyl-2-hexanol Exposure

Route of Exposure

Skin Contact Response Eye Contact Response Inhalation Response Ingestion Response

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing Immediately rinse eyes with plenty of water for at least 15 minutes, lifting eyelids Move person to fresh air Rinse mouth with water

Wash skin with plenty of soap and water for at least 15 minutes

Seek medical attention if irritation persists

Remove contact lenses, if present and easy to do

Seek immediate medical attention

If not breathing, give artificial respiration

Seek medical attention if symptoms occur

Do NOT induce vomiting

Seek immediate medical attention or call a Poison Control Center

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 2,5-Dimethyl-2-hexanol.
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Disposal Considerations
Waste generated from the use of 2,5-Dimethyl-2-hexanol, including contaminated absorbent

materials from spills, must be disposed of as hazardous waste.[1][8] Containers should be

tightly sealed, properly labeled, and disposed of in accordance with local, state, and federal

regulations.[8] Do not dispose of this chemical into the environment.[1]

By adhering to the information and procedures outlined in this guide, researchers, scientists,

and drug development professionals can safely handle 2,5-Dimethyl-2-hexanol and mitigate

the risks associated with its use. Always consult the most recent Safety Data Sheet (SDS) for

the specific product in use before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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